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Compound of Interest

Compound Name: 8-Nitro-7-quinolinecarboxaldehyde

Cat. No.: B180672

This document provides essential procedural guidance for the safe handling and disposal of 8-
Nitro-7-quinolinecarboxaldehyde (CAS No. 101327-87-1) in a laboratory setting. The
information is intended for researchers, scientists, and drug development professionals. The
primary directive for this compound is to manage it as hazardous waste designated for
professional disposal.

Disclaimer: A specific, detailed Safety Data Sheet (SDS) for 8-Nitro-7-
quinolinecarboxaldehyde was not publicly available. The following guidance is based on
information for structurally similar compounds and established best practices for laboratory
hazardous waste management. Always consult with your institution's Environmental Health and
Safety (EHS) department and adhere to all local, state, and federal regulations.

Immediate Safety and Hazard Summary

8-Nitro-7-quinolinecarboxaldehyde is a hazardous chemical that requires careful handling.
All work should be performed in a well-ventilated chemical fume hood while wearing
appropriate Personal Protective Equipment (PPE).

Known Hazards:
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]
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e H341: Suspected of causing genetic defects.[1]
Required Personal Protective Equipment (PPE):
o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield

o Flame-resistant laboratory coat[2]

Quantitative Data

Specific quantitative toxicity data, such as LD50 values, are not available in the public domain.
The table below summarizes the available physical and chemical properties.

Property Value Source
CAS Number 101327-87-1 [11[31[4]
Molecular Formula C10HsN203 [11[3]
Molecular Weight 202.17 g/mol [1][3]

Light yellow to brown

Appearance ) [3]
crystalline powder

Melting Point 178-182 °C [3]

Storage Storeat2 -8 °C [3]

Disposal Procedure: Step-by-Step

The mandated disposal route for 8-Nitro-7-quinolinecarboxaldehyde is through a licensed
hazardous waste disposal service.[1][5] Do not attempt to dispose of this chemical down the

drain or in regular solid waste.
Step 1: Waste Collection and Containerization

e Treat as Hazardous Waste: From the moment it is deemed unusable, 8-Nitro-7-
quinolinecarboxaldehyde must be managed as hazardous waste.[6]
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e Select an Appropriate Container:
o Use a container that is chemically compatible with the compound.

o The container must be in good condition, free from damage, and have a secure, leak-proof
lid.[7]

o For solid waste, a clearly labeled, sealed container is required.[8]

o Segregation: Store waste 8-Nitro-7-quinolinecarboxaldehyde separately from incompatible
chemicals. Use physical barriers or secondary containment systems to prevent accidental
mixing.[7]

Step 2: Hazardous Waste Labeling

o Properly label the waste container immediately. The label must include:

[e]

The words "Hazardous Waste".[7]

o

The full chemical name: "8-Nitro-7-quinolinecarboxaldehyde". Do not use abbreviations.

[7]

o

The date when waste was first added to the container (accumulation start date).[7]

[¢]

An indication of the hazards (e.g., "Irritant,” "Suspected Mutagen").

[¢]

Your name, department, and contact information.[7]
Step 3: Storage in a Satellite Accumulation Area (SAA)

» Store the labeled waste container at or near the point of generation, under the control of
laboratory personnel.[7]

e The SAA must be in a well-ventilated area.[7]

o Adhere to institutional limits for waste storage, which are typically no more than 55 gallons of
hazardous waste in an SAA at any one time.[9]
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o Ensure weekly inspections of the storage area are documented.[7]
Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for your hazardous waste.[10]

» Follow their specific procedures for waste collection requests.[6]

» Do not transport hazardous waste yourself; this must be done by trained EHS staff or a
licensed waste contractor.[6]

Spill and Decontamination Procedures
In the event of a spill, immediate and careful action is required.

o Evacuate and Alert: Alert others in the laboratory and evacuate the immediate area if
necessary.[2]

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
o Containment:
o For solid spills, carefully sweep the material to avoid raising dust.[8]
o Use a non-combustible absorbent material like sand or vermiculite to contain the spill.[2]

¢ Collection: Collect the contained material and spilled absorbent into a sealed, properly
labeled container for disposal as hazardous waste.[2][8]

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials (wipes, gloves, etc.) must also be disposed of as hazardous waste.[8]

Regulatory Framework

Disposal of laboratory chemical waste is governed by strict regulations. In the United States,
the primary regulations are from the Environmental Protection Agency (EPA) under the
Resource Conservation and Recovery Act (RCRA).[7] Many academic institutions operate
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under the "Subpart K" regulations, which provide specific standards for managing hazardous
waste in laboratories.[11] Key requirements include proper waste determination, labeling,
container management, and timely removal.[7][11]

Note on Experimental Protocols and Visualizations:Detailed, validated experimental protocols
for the chemical neutralization of 8-Nitro-7-quinolinecarboxaldehyde for disposal purposes
are not published in readily accessible literature. In-laboratory treatment of hazardous waste is
a regulated activity and should only be performed by trained personnel following a validated
and approved procedure. Furthermore, this platform cannot generate the requested Graphviz
diagrams for workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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